P3-type layered K0.6Cr0.6Ti0.4O2 for potassium storage applications†
Energy Advances Pub Date: 2022-12-03 DOI: 10.1039/D2YA00223J
Abstract
P3-type K0.6Cr0.6Ti0.4O2 is synthesized via a solid-state method and is tested as a positive electrode for potassium-ion batteries. It operates at a higher potential of Eave. = 3.14 V vs. K/K+, while delivering a reversible capacity superior to 40 mA h g−1 in a K cell. Excellent reversibility as an electrode material is achieved with a 3.9 V cutoff based on solid-state redox reaction of Cr ions. An in situ X-ray diffraction study reveals a reversible phase transition during K+ ion extraction/insertion. Furthermore, the excellent cyclability for 500 cycles at a rate of 40 mA g−1 coupled with good rate capability demonstrates its advantage as the host structure for potassium ion storage applications.
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Journal Name：Energy Advances
Research Products
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CAS no.: 10294-48-1
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CAS no.: 113305-56-9
